Cas no 918659-05-9 (Heptanenitrile, 3-hydroxy-, (3S)-)

• Product name: Heptanenitrile, 3-hydroxy-, (3S)-
• CAS No: 918659-05-9
• MF: C₇H₁₃NO
• MW: 127.18422
• CID: 771887
• PubChem ID: 71426519

Heptanenitrile, 3-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 3-hydroxy-, (3S)-
• DTXSID40845275
• 918659-05-9
• (3S)-3-Hydroxyheptanenitrile

• Inchi： InChI=1S/C7H13NO/c1-2-3-4-7(9)5-6-8/h7,9H,2-5H2,1H3/t7-/m0/s1
• InChI Key： KXIZOPVUMMRTKB-ZETCQYMHSA-N
• SMILES： CCCCC(CC#N)O

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų
• XLogP3: 1.1